Cas no 27610-92-0 (2-Butyloctanoic Acid)

• Product Name: 2-Butyloctanoic Acid
• CAS No: 27610-92-0
• Molecular Formula: C₁₂H₂₄O₂
• Molecular Weight: 200.31776
• MDL: MFCD00661074
• CID: 254208
• PubChem ID: 24870180

2-Butyloctanoic Acid Properties

Names and Identifiers

• Octanoic acid, 2-butyl-
• 2-BUTYLOCTANOIC ACID
• 2-Butyloctansaeure
• 5-Undecanecarboxylic acid

• MDL： MFCD00661074
• InChIKey： OARDBPIZDHVTCK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H24O2/c1-3-5-7-8-10-11(12(13)14)9-6-4-2/h11H,3-10H2,1-2H3,(H,13,14)
• SMILES： CCCCCCC(CCCC)C(=O)O

Computed Properties

• Exact Mass: 200.17772
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 14
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.3
• Refractive Index: n20/D 1.438(lit.)
• Boiling Point: 230 °C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Solubility: Not available
• Density: 0.887 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids